In this study, the effects of Ti addition on the mechanical properties and corrosion resistance of X80 pipeline steel were investigated using tensile impact, electrochemical and neutral salt spray tests, scanning electron microscopy (SEM), X-ray diffraction (XRD), and Fourier transform infrared spectroscopy (FTIR). The results show that the addition of Ti can promote the formation of acicular ferrite (AF), resulting in significant grain refinement. It can improve the tensile strength, yield strength and impact toughness of X80 pipeline steel, with the highest value of tensile strength at 0.04 wt % Ti content, which is 8% higher than the original; yield strength is 18% higher; and impact work is 9% higher. The best corrosion resistance of the pipeline steel is achieved at a Ti addition of 0.04 wt %, with a reduced corrosion weight loss rate, 28% less than the original. The Tafel curve is shifted forward, the self-corrosion potential Ecorr increases and the corrosion current density Icorr decreases, improving by 10% from the original. The capacitive arc radius and Rct increase, the resistance to corrosion reaction increases. The corrosion products are mainly loose and porous γ-FeOOH and β-FeOOH in the early stage of corrosion, and more α-FeOOH and Fe3O4 are generated in the later stage.

An accurate understanding of the elastostatic properties for flange-bolted joints is crucial in modeling the nonlinear dynamics. In this study, the elastostatics of the flange are investigated through finite element (FE) analysis and experimental test. It is shown that the axial stiffness exhibits bi-linear properties, and the flange appears axial-flexural coupling deformations under bending moments. Then, to understand the bi-linear axial stiffness properties and the influence of bolt preloads on axial and bending stiffnesses, the bolted T-stub joint is chosen as the object of study, and the relevant mechanical model is further presented based on linear elasticity. Meanwhile, the validity of the mechanical model is numerically verified. The analysis indicates that under tension and compression, the essence of the bi-linear axial stiffness is the differences in interface contact status, and the coupling deformations are induced by different tensile and compressive stiffnesses. In addition, both the tensile and bending stiffnesses increase with the increase of bolt preloads, while the effect of preloads on compressive stiffness is insignificant.

To accurately predict the burst strength of both thin and thick-walled pressure vessels (PVs), a parametric study of PV burst strength was performed for a wide range of vessel geometries and materials using elastic-plastic finite element analysis (FEA). A valid FEA model was established through a detailed study of 2D versus 3D FEA models, the critical stress failure criterion versus the limit load criteria, and the thick-wall effect on the FEA simulations. The results show that the stresses and strains at the mean diameter, rather than outside diameter, determines a more accurate burst strength for both thin and thick-walled PVs. On this basis, a parametrized FEA script using the ABAQUS Python application programming interface (API) was used to create a large database of PV burst strengths for a variety of vessel geometries and materials, demonstrating that Python scripting is a powerful technique for performing parametric studies or generating large databases. From the FEA results, using the regression method, a new burst pressure model was developed as a function of the vessel geometry (D/t ratio) and material properties (UTS and n). As validated by a large number of full-scale burst test data, the proposed burst model can very accurately predict the burst strength for both thin and thick-walled PVs.

This paper is part of a research project concerning the efficiency of composite repair in corroded metallic pressure vessels. The focus is to evaluate localized repairs in corroded areas near nozzles. A numerical model was developed, and the results were validated against experimental tests. 50%, 70%, and 80% thickness reduction defects were manufactured into small-scale metallic vessels in two different positions and the failure pressure of the repaired vessels was determined using hydrostatic tests. The numerical and experimental results show that the failure pressure of the repaired vessel is close to the non-defective vessel, showing that the repair system was efficient.

In this numerical study, the three-dimensional finite-element method is used to analyze the degree of harmfulness of the water hammer phenomenon in high-density polyethylene (HDPE) pipes damaged by cracking. The fracture criterion used in this study is the integral J, which was calculated in semi-elliptical cracks in four different positions. The effect of the flow rate and crack configuration on the J-integral is analyses. The pipe section was constructed simulating a commercially available model. A 3D finite-element analysis was performed in Warp Software. All materials used in the models were considered to be isotropic, homogeneous, and linearly elastic. The results obtained show that an increase in pressure caused by the water hammer phenomenon leads to a remarkable increase in the J-integral. It is also shown that an internal longitudinal crack in a pipe is the most dangerous. It can also be seen that an increase in the flow velocity leads to an increase in the J-integral.

The effects of δ-ferrite on stress corrosion cracking behaviors of austenite weld metal were analyzed by a ferrite-crack model. The results show that the δ-ferrite might inhibit the crack propagation initially once the crack tip meets it by reducing the local plastic strains. Thereafter, the crack might still propagate either along the δ-ferrite boundary (intergranular, IG) or across the δ-ferrite (transgranular, TG). The IG cracking will accumulate much more plastic strains at the crack tip and tends to promote crack growth. The TG cracking might be enhanced by the oxidation-induced embrittlement of the δ-ferrite.

In this study, the joining of high-temperature and pressure-resistant P355GH and austenitic stainless 316L steels by the Tungsten Inert Gas (TIG) welding method was investigated in terms of microstructure, mechanical properties, and weld efficiency. Comprehensive tests were carried out for the weld zone, heat-affected zones (HAZ), and base metals. In metallographic characterization research, optical microscope (OM), field emission scanning electron microscope (FESEM), energy dispersive X-ray spectroscopy (EDX/EDS), X-ray diffraction (XRD), and EBSD analyses were performed. Average grain size and IPF (Inverse Pole Figure) map were determined from the EBSD analysis of P355GH steel, welded zone, heat-affected zones (HAZ), and 316L steel. Vickers microhardness, bending, Charpy V-Notch impact, and tensile tests were performed to determine the mechanical properties of the welded joint and the base materials. According to the EBSD results, the average grain size of the P355GH base metal was 5.13 ± 1 μm, the average grain size of the 316L base metal was 16.33 ± 5 μm, and the average grain size of the weld center was 10.09 ± 6 μm. As a result of XRD analysis, the delta ferrite phase was determined in the microstructure of the welding region. The highest Vickers microhardness value was determined as 268 ± 15 HV at the weld center. In the tensile test results, the highest tensile strength observed in the transverse weld joint was 593.92 ± 06 MPa and rupture occurred in the 316L region. Bending forces were measured as 34.331 ± 10 kN and 32.966 ± 11 kN for transverse and longitudinal welded samples, respectively. The TIG welding process showed superior properties such as toughness, high plastic deformability, and high weld efficiency of 101.89% in the joining of 316L and P355GH materials.

Thermal, hydrodynamics, structural and environmental requisites determine gasketed plate heat exchangers (GPHE) characteristics and material in a given industrial application. Heat transfer rates as well as static pressure and pressure drop levels determine plate main dimensions and corrugation features. The choice of thin plates can also yield higher thermal exchange efficiency; however, it can also promote mechanical strength issues, including GPHE failure as a result from excessive plate deformation. This study systematically evaluates the role of GPHE plate characteristics on its mechanical behavior. The GPHE plate behavior was evaluated during the equipment assembly and in working conditions. Deformation was measured by strain gauges at several plate sites. Stress values were calculated for a broad variety of GPHE plates, including different plate material (316 L Stainless Steel and Titanium Grade 1), thickness (0.5 and 0.7 mm), chevron angles (L- and H-plates), and several tightening distances. Experiments indicated that stresses promoted by the assembly procedure are essential to determine GPHE useful life. Plate areas where the highest mechanical stresses occur are subjected to plastic deformation, and coincide with failure regions described in literature. There is evidence that typical GPHE failures are related to its frequency of maintenance and assembly. Stress reduction at the diagonal gasket groove and the porthole edge locations after second and third assemblies are possibly explained by the combined effect of localized hardening and the Mullins effect. Increasing plate thickness contributes directly to stress reduction during the assembly. Stress levels increase with increasing static pressure and decreasing thickness in working conditions where GPHE pressurization occurs in a single branch or simultaneously in two branches. They are considerably higher in single condition. Stresses increase with decreasing chevron angles, mainly with plate thickness of 0.7 mm. Once the heat exchanger is properly set with ideal tightening distance, only the flow distribution area is significantly deformed and stressed.”

Carbon fiber reinforced plastic (CFRP) based on phenolic resin have been widely used in aerospace and pressure vessel fields because of their high stiffness to weight ratio and excellent mechanical properties. In this paper, carbon fiber reinforced plastic were prepared by molding method using phenolic resin as the matrix. The fiber distribution inside the material and its influence on tensile fracture mechanism and creep properties were investigated. The specimens were prepared along horizontal and vertical directions. The test results show that the fibers tend to be distributed horizontally within the material and are influenced by the mold. Horizontal specimens with a large number of fibers parallel to the tensile direction exhibit more excellent tensile properties. The vertical specimen is loaded by the resin and interface with weaker properties inside. The fracture mechanism of horizontal specimens is fiber breakage, fiber pullout and resin fracture, while the fracture mechanism of vertical specimens is interfacial debonding and resin fracture. The difference in tensile fracture mechanism of horizontal and vertical specimens affects the creep properties of CFRP. The creep resistance of fiber is better than that of resin. Therefore, horizontal specimens exhibit better creep resistance in long-term creep tests due to the loads borne by the fibers. Modified Time Hardening model can accurately fit all experimental data. Creep curves can be predicted based on the model parameters.

Ultrasonic guided wave techniques are extensively applied in the non-destructive testing and structural health monitoring (SHM) of oil and gas pipelines due to its advantages of wide coverage, high screening efficiency, and cost-effectiveness. This paper presents a comprehensive review of the applications of ultrasonic guided wave techniques in pipeline defect detection, including developments in pipeline ultrasonic guided wave theory, advances in transducers for pipeline ultrasonic guided wave detection, the interaction between ultrasonic guided waves and pipeline defects and features, signal processing techniques for pipeline detection and monitoring. This paper aims to provide valuable references for researchers involved in ultrasonic guided wave-based pipeline detection through a comprehensive review.